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Compound of Interest

Compound Name: 4-Hydroxyurapidil

CAS No.: 88733-12-4

Cat. No.: B144506

Get Quote

Technical Support Center: 4-Hydroxyurapidil
Experiments
Welcome to the technical support center for 4-Hydroxyurapidil. This guide is designed for

researchers, scientists, and drug development professionals to provide in-depth, field-proven

insights into identifying and minimizing common experimental artifacts. Our goal is to move

beyond simple procedural lists to explain the causality behind experimental choices, ensuring

your results are both accurate and reproducible.

Section 1: Foundational Knowledge & Core
Concepts
This section provides essential background on 4-Hydroxyurapidil to contextualize the

troubleshooting guides that follow.

FAQ: What is 4-Hydroxyurapidil and its relevance?
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4-Hydroxyurapidil is the primary active metabolite of Urapidil, an antihypertensive drug.[1]

Urapidil itself exhibits a unique dual mechanism of action, making the study of its metabolites

critical for understanding its complete pharmacological profile. It acts as:

A selective antagonist at peripheral postsynaptic α1-adrenergic receptors. This action inhibits

the vasoconstrictive effects of catecholamines, leading to vasodilation and a reduction in

blood pressure.[2]

An agonist at central serotonin 5-HT1A receptors. This central action reduces sympathetic

outflow from the brainstem, further contributing to its antihypertensive effect and modulating

the baroreceptor reflex.[2]

4-Hydroxyurapidil is significant because it retains considerable affinity for the α1-adrenergic

receptor, contributing to the overall therapeutic effect of the parent drug, Urapidil. Therefore,

accurately quantifying and studying 4-Hydroxyurapidil is essential for pharmacokinetic and

pharmacodynamic (PK/PD) modeling.

Diagram: Dual Mechanism of Action of Urapidil
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No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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